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Compound of Interest

Compound Name: Chamaejasmin

CAS No.: 69618-96-8

Cat. No.: B1198549

Get Quote

Abstract & Strategic Overview
Chamaejasmin is a C3-C3'' biflavanone and a primary bioactive constituent of Stellera

chamaejasme (Ruixianglangdu). It exhibits significant antitumor, antiviral, and insecticidal

properties. However, its extraction is complicated by the presence of structural isomers (e.g.,

neochamaejasmin A/B, chamaejasmenin A/B/C) which share identical molecular weights

(542.5 g/mol ) and similar polarity.

This protocol departs from generic flavonoid extraction methods by implementing a polarity-

gradient fractionation strategy coupled with Prep-HPLC fine-tuning. We prioritize the separation

of the meso-isomer (chamaejasmin) from its enantiomeric counterparts early in the workflow

to maximize yield and purity (>98%).

Key Technical Challenges Solved:

Isomer Co-elution: Addressed via optimized silica gel gradient elution.
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Thermal Instability: Mitigated by controlling rotary evaporation temperatures <50°C.

Lipid Interference: Removed via petroleum ether partitioning prior to target enrichment.

Materials & Reagents
Biological Material[1][2][3][4][5][6][7][8][9][10][11]

Source: Dried roots of Stellera chamaejasme L. (Harvested in autumn for peak flavonoid

content).

Preparation: Washed, shade-dried, and pulverized to passes a 40-mesh sieve.

Solvents (ACS/HPLC Grade)
Extraction: Ethanol (95%), Methanol.

Partitioning: Petroleum Ether (60–90°C), Ethyl Acetate (EtOAc), n-Butanol (optional for

glycoside removal).

Chromatography: n-Hexane, Dichloromethane (DCM), Acetonitrile (ACN), Formic Acid

(0.1%).

Instrumentation
Extraction: Ultrasonic bath (40 kHz) or Reflux condenser setup.

Concentration: Rotary Evaporator (Vacuum: 0.08 MPa).

Purification:

Open Column: Silica gel (200–300 mesh).

Polishing: Sephadex LH-20.

High-Precision: Preparative HPLC (C18 column, 5 µm).

Experimental Protocol
Phase 1: Exhaustive Extraction
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Rationale: 95% Ethanol is selected over Methanol for lower toxicity and high solubility of

biflavonoids, balancing extraction efficiency with environmental safety.

Maceration: Weigh 1.0 kg of dried root powder. Soak in 5.0 L of 95% Ethanol for 24 hours at

room temperature.

Reflux/Sonication:

Option A (Robust): Reflux extraction at 70°C for 3 hours (x3 cycles).

Option B (Gentle): Ultrasonic extraction at 40°C for 45 mins (x3 cycles).

Filtration & Concentration: Combine filtrates. Evaporate solvent under reduced pressure at

45°C until a viscous, dark-brown residue (crude extract) remains.

Target Yield: ~150–200 g of crude extract.

Phase 2: Liquid-Liquid Fractionation (LLE)
Rationale: This step removes non-polar lipids (Petroleum Ether) and highly polar sugars

(Water), concentrating biflavonoids in the Ethyl Acetate layer.

Suspension: Suspend the crude residue in 1.0 L of warm distilled water (40°C).

Defatting: Partition with Petroleum Ether (1.0 L x 3). Discard the organic (top) layer

containing chlorophyll and lipids.

Enrichment: Extract the aqueous phase with Ethyl Acetate (1.0 L x 4).

Collection: Collect the EtOAc layer. Dry over anhydrous Na₂SO₄, filter, and concentrate to

dryness.

Result: EtOAc Fraction (Rich in biflavonoids).

Phase 3: Silica Gel Column Chromatography
Rationale: The separation of chamaejasmin from neochamaejasmin relies on subtle polarity

differences. A slow gradient of Petroleum Ether:EtOAc is critical here.
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Column Packing: Pack a glass column (50 mm x 600 mm) with Silica Gel (200–300 mesh)

using the wet packing method (Petroleum Ether).

Sample Loading: Dissolve the EtOAc fraction in a minimum volume of EtOAc/DCM and mix

with silica gel (1:1 ratio) to form a dry powder. Load onto the column.[1]

Elution Gradient: Elute sequentially with the following solvent ratios (v/v):

Mobile Phase (PE : EtOAc) Volume (L) Target Eluates

10:1 2.0 Non-polar impurities

5:1 3.0
Neochamaejasmin / Minor

Isomers

3:1 3.0 Chamaejasmin (Target)

1:1 2.0 Polar flavonoids/Glycosides

TLC Monitoring: Spot fractions on TLC plates (Mobile phase: PE:EtOAc 2:1).

Chamaejasmin typically appears as a dark spot under UV 254 nm, turning yellow/orange

with 10% H₂SO₄/EtOH spray and heating.

Pooling: Combine fractions showing the characteristic Rf value of chamaejasmin (~0.4-0.5

in PE:EtOAc 2:1).

Phase 4: Final Purification (Polishing)
Rationale: Silica gel often leaves trace impurities. Sephadex LH-20 separates based on

molecular size and hydrogen bonding, effective for cleaning up flavonoid fractions.

Sephadex LH-20: Dissolve the semi-pure fraction in Methanol. Load onto a Sephadex LH-20

column (2.5 x 100 cm).

Elution: Isocratic elution with 100% Methanol.

Recrystallization: Concentrate the main fraction. Dissolve in hot Methanol and add a few

drops of water. Allow to stand at 4°C for 24-48 hours.
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Result: Pale yellow amorphous powder or needles (Chamaejasmin).

Analytical Validation (QA/QC)
To ensure the isolated compound is Chamaejasmin and not an isomer, use the following

HPLC conditions.

HPLC-DAD/UV Method[13]
Column: Agilent Zorbax SB-C18 (250 mm x 4.6 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water[2]

B: Acetonitrile[2][3]

Flow Rate: 1.0 mL/min[2]

Wavelength: 296 nm (Characteristic for biflavanones).

Temperature: 30°C.

Gradient Program:

Time (min) % Solvent B (Acetonitrile)

0 30

15 55

30 80

| 35 | 30 |[2]

Acceptance Criteria: Purity > 98% by area normalization.

Differentiation: Chamaejasmin typically elutes after Neochamaejasmin under reverse-

phase conditions due to slight hydrophobicity differences caused by stereochemistry.
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Process Visualization
Workflow Diagram
The following diagram illustrates the logical flow from raw root material to high-purity isolate.
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Caption: Step-by-step fractionation logic prioritizing the removal of lipids and separation of

isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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